Cas no 21297-22-3 (5,12-dimethyltetraphene)

• Product Name: 5,12-dimethyltetraphene
• CAS No: 21297-22-3
• MF: C₂₀H₁₆
• MW: 256.341045379639
• CID: 1404485
• PubChem ID: 25085677
• Update Time: 2025-04-20

5,12-dimethyltetraphene Chemical and Physical Properties

Names and Identifiers

• 5,12-dimethyltetraphene
• benz[a]anthracene, 5,12-dimethyl-
• LogP
• 5,12-dimethylbenzo[a]anthracene
• 5,12-Dimethylbenz[a]anthracene
• NGDOAMUCOVXUSD-UHFFFAOYSA-N
• DTXSID80943800
• Benz(a)anthracene, 5,12-dimethyl-
• 5,12-Dimethylbenz(a)anthracene
• 21297-22-3

• Inchi： 1S/C20H16/c1-13-11-16-12-15-7-3-4-9-18(15)14(2)20(16)19-10-6-5-8-17(13)19/h3-12H,1-2H3
• InChI Key： NGDOAMUCOVXUSD-UHFFFAOYSA-N
• SMILES： C12=C(C)C3C=CC=CC=3C=C1C=C(C)C1C=CC=CC2=1

Computed Properties

• Exact Mass: 256.12528
• Monoisotopic Mass: 256.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.142
• Boiling Point: 462.3°C at 760 mmHg
• Flash Point: 226.6°C
• Refractive Index: 1.728
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives